Cas no 1261855-06-4 (4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)
1261855-06-4 structure
Product Name:4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
CAS No:1261855-06-4
MF:C14H8ClF3O3
MW:316.659733772278
MDL:MFCD18322447
CID:2761374
PubChem ID:53211303
Update Time:2025-09-22
4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
- 2-CHLORO-5-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- DTXSID00681318
- 1261855-06-4
- MFCD18322447
- AKOS012731619
- 2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%
-
- MDL: MFCD18322447
- Inchi: 1S/C14H8ClF3O3/c15-12-6-3-9(7-11(12)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key: NDMLCWINCZSCIY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Exact Mass: 316.011
- Monoisotopic Mass: 316.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 4.9
4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011749-250mg |
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid |
1261855-06-4 | 97% | 250mg |
470.40 USD | 2021-07-04 | |
| Alichem | A011011749-500mg |
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid |
1261855-06-4 | 97% | 500mg |
806.85 USD | 2021-07-04 | |
| Alichem | A011011749-1g |
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid |
1261855-06-4 | 97% | 1g |
1,549.60 USD | 2021-07-04 | |
| abcr | AB329724-5 g |
2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%; . |
1261855-06-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329724-5g |
2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%; . |
1261855-06-4 | 95% | 5g |
€1159.00 | 2024-06-08 |
4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1261855-06-4 (4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid) Related Products
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- 1261686-35-4(6-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)
- 1261519-01-0(5-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid)
- 1261585-69-6(5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid)
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- 1261855-17-7(6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)
- 1261686-26-3(2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid)
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